Paraherquamide
Paraherquamide
Paraherquamide is an azaspiro compound.
Paraherquamide is a natural product found in Penicillium paraherquei, Aspergillus japonicus, and other organisms with data available.
Paraherquamide is a natural product found in Penicillium paraherquei, Aspergillus japonicus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
77392-58-6
VCID:
VC20780875
InChI:
InChI=1S/C28H35N3O5/c1-23(2)10-12-35-20-17(36-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31-11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26?,27+,28-/m0/s1
SMILES:
CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C
Molecular Formula:
C28H35N3O5
Molecular Weight:
493.6 g/mol
Paraherquamide
CAS No.: 77392-58-6
Cat. No.: VC20780875
Molecular Formula: C28H35N3O5
Molecular Weight: 493.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Paraherquamide is an azaspiro compound. Paraherquamide is a natural product found in Penicillium paraherquei, Aspergillus japonicus, and other organisms with data available. |
|---|---|
| CAS No. | 77392-58-6 |
| Molecular Formula | C28H35N3O5 |
| Molecular Weight | 493.6 g/mol |
| IUPAC Name | (6'R,7'R,8R,9'S)-6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione |
| Standard InChI | InChI=1S/C28H35N3O5/c1-23(2)10-12-35-20-17(36-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31-11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26?,27+,28-/m0/s1 |
| Standard InChI Key | UVZZDDLIOJPDKX-USRGNAASSA-N |
| Isomeric SMILES | C[C@]1(CCN2[C@]13C[C@H]4C([C@]5(CC4(C2)N(C3=O)C)C6=C(C7=C(C=C6)OC(C=CO7)(C)C)NC5=O)(C)C)O |
| SMILES | CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C |
| Canonical SMILES | CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C |
| Appearance | White Powder |
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